Cas no 1350960-66-5 (1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol)

• Product Name: 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol
• CAS No: 1350960-66-5
• MF: C₁₉H₁₈BrN₃O₃S
• MW: 448.333522319794
• CID: 1062258
• PubChem ID: 70695983
• Update Time: 2025-05-30

1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(4-Bromophenyl)sulfonyl]-2-quinoxalinyl]-4-piperidinol
• 1-(3-(4-Bromophenylsulfonyl)quinoxalin-2-yl)piperidin-4-ol
• CHEMBL2018680
• 1-[3-(4-bromophenyl)sulfonylquinoxalin-2-yl]piperidin-4-ol
• DB-311645
• AKOS025405232
• wr23
• BDBM50381260
• 1-(3-((4-Bromophenyl)sulfonyl)quinoxalin-2-yl)piperidin-4-ol
• GLXC-02764
• WR-23
• 1350960-66-5
• 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol

• Inchi： 1S/C19H18BrN3O3S/c20-13-5-7-15(8-6-13)27(25,26)19-18(23-11-9-14(24)10-12-23)21-16-3-1-2-4-17(16)22-19/h1-8,14,24H,9-12H2
• InChI Key： RGQAORGLDQFYED-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C(=NC2C=CC=CC=2N=1)N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 447.02523g/mol
• Monoisotopic Mass: 447.02523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol

Comprehensive Overview of 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol (CAS No. 1350960-66-5)

1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol (CAS No. 1350960-66-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the quinoxaline derivatives family, which is known for its diverse biological activities. The presence of a 4-bromophenylsulfonyl group and a piperidinol moiety enhances its potential applications in drug discovery and material science.

The molecular formula of 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol is C19H18BrN3O3S, with a molecular weight of approximately 448.33 g/mol. Its structure features a quinoxaline core, which is a bicyclic system consisting of a benzene ring fused to a pyrazine ring. This core is further functionalized with a 4-bromophenylsulfonyl group at the 3-position and a 4-piperidinol group at the 2-position. These modifications contribute to its distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol is its potential role in medicinal chemistry. Quinoxaline derivatives are widely studied for their pharmacological activities, including antimicrobial, antiviral, and anticancer properties. Researchers are particularly interested in how the bromophenylsulfonyl and piperidinol substituents might influence the compound's bioavailability and target specificity. Recent studies have explored its use as a scaffold for designing novel kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol has potential uses in material science. The quinoxaline core is known for its electron-accepting properties, making it a candidate for organic semiconductors and photovoltaic materials. The incorporation of a bromophenyl group could further enhance its electronic properties, enabling applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Researchers often optimize these reactions to improve yield and purity, given the compound's complexity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate the compound's structure and purity.

From a commercial perspective, 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its price and availability may vary depending on the scale of production and demand. As interest in quinoxaline derivatives grows, the market for this compound is expected to expand, driven by its potential applications in drug development and advanced materials.

Safety and handling of 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol should adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers should consult the material safety data sheet (MSDS) for specific guidelines on storage and disposal.

In summary, 1-3-(4-Bromophenyl)sulfonyl-2-quinoxalinyl-4-piperidinol (CAS No. 1350960-66-5) is a promising compound with multifaceted applications in pharmaceuticals and material science. Its unique structural features, including the quinoxaline core and functionalized substituents, make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific understanding of this compound deepens, its role in innovation and discovery is likely to grow, offering exciting opportunities for future research and development.